Cas no 26684-80-0 (5-Amino-3-pyridin-4-ylpentan-1-ol)

• Product Name: 5-Amino-3-pyridin-4-ylpentan-1-ol
• CAS No: 26684-80-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 2620995
• PubChem ID: 21411747
• Update Time: 2025-06-09

5-Amino-3-pyridin-4-ylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 26684-80-0
• 5-amino-3-pyridin-4-ylpentan-1-ol
• 5-AMINO-3-(PYRIDIN-4-YL)PENTAN-1-OL
• 3-(4-pyridyl)-1-amino-5-hydroxy pentane
• AKOS006292585
• RTXWOQDOZCEAQG-UHFFFAOYSA-N
• 5-Amino-3-pyridin-4-ylpentan-1-ol

• Inchi： 1S/C10H16N2O/c11-5-1-9(4-8-13)10-2-6-12-7-3-10/h2-3,6-7,9,13H,1,4-5,8,11H2
• InChI Key： RTXWOQDOZCEAQG-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CN=CC=1)CCN

Computed Properties

• Exact Mass: 180.126263138Da
• Monoisotopic Mass: 180.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 5-Amino-3-pyridin-4-ylpentan-1-ol

Introduction to 5-Amino-3-pyridin-4-ylpentan-1-ol (CAS No. 26684-80-0)

5-Amino-3-pyridin-4-ylpentan-1-ol (CAS No. 26684-80-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer. This article provides a comprehensive overview of 5-Amino-3-pyridin-4-ylpentan-1-ol, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 5-Amino-3-pyridin-4-ylpentan-1-ol is defined by a pyridine ring linked to a pentane chain with an amino group and a hydroxyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The pyridine ring, a common motif in many biologically active compounds, contributes to the compound's ability to interact with various biological targets, such as enzymes and receptors. The amino and hydroxyl groups, on the other hand, enhance the compound's solubility and reactivity, making it suitable for a wide range of applications in drug discovery and development.

In terms of synthesis, 5-Amino-3-pyridin-4-ylpentan-1-ol can be prepared through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromopyridine with an appropriate amine and alcohol in the presence of a palladium catalyst. This palladium-catalyzed cross-coupling reaction is highly efficient and allows for the synthesis of the compound with high purity and yield. Another approach involves the reduction of a corresponding nitrile or ester derivative, followed by selective functional group transformations to introduce the amino and hydroxyl groups. These synthetic strategies have been optimized over the years to improve efficiency and reduce costs, making 5-Amino-3-pyridin-4-ylpentan-1-ol more accessible for large-scale production.

The biological activities of 5-Amino-3-pyridin-4-ylpentan-1-ol have been extensively studied in recent years. One of the most notable findings is its potential as a neuroprotective agent. Research has shown that this compound can effectively protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the modulation of intracellular signaling pathways, such as the PI3K/Akt pathway, which plays a crucial role in cell survival and function.

In addition to its neuroprotective effects, 5-Amino-3-pyridin-4-ylpentan-1-ol has also demonstrated anti-cancer properties. Studies have shown that this compound can inhibit the proliferation of various cancer cell lines by inducing cell cycle arrest and apoptosis. The anti-cancer activity is attributed to its ability to target multiple signaling pathways involved in cancer progression, including the MAPK/ERK pathway and the Wnt/β-catenin pathway. These findings suggest that 5-Amino-3-pyridin-4-ylpentan-1-ol could be a valuable lead compound for the development of new cancer therapeutics.

The pharmacokinetic properties of 5-Amino-3-pyridin-4-yipentan-l -ol have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and low clearance rates. These properties are essential for ensuring that the drug reaches its intended target site at therapeutic concentrations without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Amino -3 -pyridin -4 - ylpentan -1 - ol strong > in human subjects . Early results from phase I trials have shown promising outcomes , with no major adverse effects reported . The compound has been well tolerated by patients , suggesting that it may be suitable for further clinical development . Phase II trials are planned to assess its therapeutic potential in specific patient populations , such as those with neurodegenerative diseases or cancer . p > < p >In conclusion ,< strong > 5 -Amino -3 -pyridin -4 - ylpentan -1 - ol strong > ( CAS No . 26684 -80 -0 ) is a promising compound with diverse biological activities . Its unique chemical structure , coupled with its favorable pharmacokinetic properties , makes it an attractive candidate for further research and development . Ongoing studies continue to uncover new insights into its mechanisms of action , paving the way for potential breakthroughs in the treatment of various diseases . As research progresses , it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies . p > article > response >